21-Dehydroxy Desoxymetasone
21-Dehydroxy Desoxymetasone
Brand Name:
Vulcanchem
CAS No.:
184899-80-7
VCID:
VC0130439
InChI:
InChI=1S/C22H29FO3/c1-12-9-17-16-6-5-14-10-15(25)7-8-21(14,4)22(16,23)18(26)11-20(17,3)19(12)13(2)24/h7-8,10,12,16-19,26H,5-6,9,11H2,1-4H3/t12-,16+,17+,18+,19-,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C)C)O)F)C
Molecular Formula:
C22H29FO3
Molecular Weight:
360.5 g/mol
21-Dehydroxy Desoxymetasone
CAS No.: 184899-80-7
Reference Standards
VCID: VC0130439
Molecular Formula: C22H29FO3
Molecular Weight: 360.5 g/mol
| CAS No. | 184899-80-7 |
|---|---|
| Product Name | 21-Dehydroxy Desoxymetasone |
| Molecular Formula | C22H29FO3 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (8S,9R,10S,11S,13S,14S,16R,17S)-17-acetyl-9-fluoro-11-hydroxy-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H29FO3/c1-12-9-17-16-6-5-14-10-15(25)7-8-21(14,4)22(16,23)18(26)11-20(17,3)19(12)13(2)24/h7-8,10,12,16-19,26H,5-6,9,11H2,1-4H3/t12-,16+,17+,18+,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | JUABADHSGXOHOJ-GAYBOGBZSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@H]1C(=O)C)C)O)F)C |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C)C)O)F)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C)C)O)F)C |
| Synonyms | (11β,16α)-9-Fluoro-11-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione |
| PubChem Compound | 10089935 |
| Last Modified | Nov 11 2021 |
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